(Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate

• IUPAC Name: [(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C21H20O6/c1-12(2)21(23)26-14-6-7-15-17(11-14)27-19(20(15)22)10-13-5-8-16(24-3)18(9-13)25-4/h5-12H,1-4H3/b19-10-
• InChI Key: MUCANVKTNMRAAI-GRSHGNNSSA-N
• Canonical SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2
• Isomeric SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol

Description

The compound is a benzofuran derivative with a dimethoxybenzylidene group and an isobutyrate group. Benzofurans are heterocyclic compounds, and the dimethoxybenzylidene group suggests that this compound might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzofuran core, with the dimethoxybenzylidene group likely contributing to the compound’s electronic properties. The isobutyrate group could influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzofuran ring and the dimethoxybenzylidene and isobutyrate groups. These groups could participate in a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzofuran ring, the dimethoxybenzylidene group, and the isobutyrate group would likely impact properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Pharmacokinetics and Metabolism

Understanding the compound’s pharmacokinetics, metabolism, and bioavailability is crucial for drug development. Researchers investigate its stability, absorption, distribution, metabolism, and excretion to assess its potential as a therapeutic agent.

Keep in mind that while these applications are promising, further research is essential to validate and expand upon these findings. . 🌟

Safety and Hazards

As with any chemical compound, handling “(Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate” would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.

Future Directions

The study of benzofuran derivatives is an active area of research, and this compound could potentially be of interest in various fields, including medicinal chemistry and materials science. Further studies would be needed to fully explore its properties and potential applications.